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Compound of Interest

Compound Name: Bentazon

Cat. No.: B1668011

Bentazon (3-isopropyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide) is a selective, post-
emergence herbicide employed globally to control broadleaf weeds in a variety of crops,
including soybeans, corn, and rice.[1][2] Its mode of action is the inhibition of photosynthetic
electron transport.[1] Due to its high water solubility (500-570 mg/L at 20°C) and low soll
adsorption coefficient, Bentazon is prone to leaching into groundwater and running off into
surface waters, leading to its frequent detection in aquatic environments.[3][4][5][6]
Understanding the mechanisms and kinetics of its degradation in water is therefore paramount
for accurate environmental risk assessment and the development of potential remediation
strategies.

This guide provides a detailed examination of the two primary abiotic degradation pathways for
Bentazon in aqueous solutions: hydrolysis and photolysis. We will explore the kinetics,
influencing factors, degradation products, and standard methodologies for studying these
processes, offering field-proven insights for researchers and environmental scientists.

Core Physicochemical Properties of Bentazon

A foundational understanding of Bentazon's properties is essential for designing and
interpreting degradation studies. These characteristics govern its behavior in aqueous systems.
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Property Value Reference
CAS Number 25057-89-0 [31[7]
Molecular Formula C10H12N203S [7]
Molecular Weight 240.28 g/mol [31[7]
Appearance Colorless to slightly brown 3116

crystalline solid

Water Solubility

500 mg/L at 20°C [31[4]

pKa

3.3 at 24°C [41[7]

Vapor Pressure

<0.46 mPa at 20°C (Negligible)  [3]

The low pKa of 3.3 indicates that Bentazon exists predominantly in its anionic form in most

natural waters (pH 6-9), a crucial factor influencing its sorption behavior and bioavailability.[4]
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Bentazon
C10H12N203S
MW: 240.28

Bentazon

Hydrolysis Pathway

Conditions:
- Alkaline pH (e.g., pH 9)
- Elevated Temperature (>25°C)
- Presence of Fe3*

Hydrolysis
(+H20)

6-Hydroxybentazon
and/or
8-Hydroxybentazon

Photolysis Pathway

Conditions:
- UV Light (e.g., Xenon Lamp)
- Photosensitizers (DOM, Fe3*)
- Alkaline pH

Photolysis
(+hv)

[N-methyl bentazone)

Hydroxylated Bentazones
(6-OH, 8-OH)

Ring-opened products
(e.g., Phenylsulfamic acid deriv.)
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General Experimental Workflow
1. Solution Preparation
(Bentazon in sterile buffer)

y

2. Incubation
- Photolysis: Quartz vessels, light source
- Hydrolysis: Amber vials, incubator
- Dark controls included

;
'

4. Sample Analysis
(e.g., HPLC, UPLC-Q-TOF-MS)

'

5. Data Processing
- Plot In(C) vs. time
- Calculate rate constant (k)
- Calculate half-life (t1/2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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